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Compound of Interest

Compound Name: 2-amino-N-cyclopropylacetamide

Cat. No.: B111377 Get Quote

Technical Guide: 2-Amino-N-
cyclopropylacetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-amino-N-
cyclopropylacetamide, a versatile building block in medicinal chemistry. This document

includes its chemical identifiers, physical and chemical properties, a detailed synthesis

protocol, and key synonyms.

Chemical Identity and Synonyms
2-Amino-N-cyclopropylacetamide is a primary amine and an acetamide derivative featuring a

cyclopropyl group. It is commonly handled in its hydrochloride salt form to improve stability and

solubility.

CAS Number: 120436-02-4 (for the parent compound and often for the hydrochloride salt as

well).[1] An alternative CAS number for the hydrochloride salt is 670253-51-7.[2][3]

Synonyms:

N-Cyclopropylglycinamide[1]

N1-Cyclopropylglycinamide
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2-amino-N-cyclopropyl-acetamide

Physicochemical Data
The properties of 2-amino-N-cyclopropylacetamide and its hydrochloride salt are

summarized below. This data is essential for its application in chemical synthesis and drug

design.

Table 1: Physicochemical Properties

Property
2-Amino-N-
cyclopropylacetamide

2-Amino-N-
cyclopropylacetamide
Hydrochloride

Molecular Formula C₅H₁₀N₂O C₅H₁₁ClN₂O[2][3]

Molecular Weight 114.15 g/mol 150.61 g/mol [1][3]

Appearance - White solid[1][4]

Melting Point - 139-142 °C[4] or 167-171 °C[1]

Purity - ≥ 95% (by NMR)[1]

Storage Conditions - 0-8 °C[1]

Experimental Protocols
The following is a detailed experimental protocol for the synthesis of 2-amino-N-
cyclopropylacetamide hydrochloride, as adapted from patent literature. This compound

serves as a key intermediate in the synthesis of various pharmaceutical agents.[1][4][5]

Synthesis of 2-Amino-N-cyclopropylacetamide
Hydrochloride[4]
Materials:

Methylpyridine-3-carbodithioate

2-Amino-N-cyclopropylacetamide (can be sourced or synthesized prior)
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Triethylamine

Methanol

Hexanes

Procedure:

To a solution of methylpyridine-3-carbodithioate (2.97 g, 17.52 mmol) in methanol (10 mL),

add a solution of 2-amino-N-cyclopropylacetamide (as the HCl salt, 2 g, 17.52 mmol) and

triethylamine (3.55 g, 35.0 mmol).

Allow the reaction mixture to stir for 3 hours.

Upon completion of the reaction, dilute the mixture with hexanes.

Filter the resulting precipitate under vacuum to yield 2-amino-N-cyclopropylacetamide
hydrochloride as a white solid.

The reported yield for this procedure is 5.2 g (83%).[4]

Characterization Data:

Melting Point: 139-142 °C[4]

¹H NMR (400 MHz, DMSO-d₆): δ 8.66 (bs, 1H), 8.19 (bs, 3H), 3.46 (s, 2H), 2.73-2.60 (m,

1H), 0.71-0.60 (m, 2H), 0.48-0.36 (m, 2H).[4]

Logical Relationships
The following diagram illustrates the relationship between the primary chemical name, its CAS

number, and its common synonyms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b111377?utm_src=pdf-body
https://www.benchchem.com/product/b111377?utm_src=pdf-body
https://patents.google.com/patent/US20130324737A1/en
https://patents.google.com/patent/US20130324737A1/en
https://patents.google.com/patent/US20130324737A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Amino-N-cyclopropylacetamide

CAS: 120436-02-4

has CAS number

N-Cyclopropylglycinamide

is also known as

N1-Cyclopropylglycinamide

is also known as

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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